Cas no 20306-91-6 (Urea,1-(2-hydroxyethyl)-1,1'-ethylenebis[3-allyl-2-thio- (8CI))
20306-91-6 structure
Product Name:Urea,1-(2-hydroxyethyl)-1,1'-ethylenebis[3-allyl-2-thio- (8CI)
CAS No:20306-91-6
MF:C12H22N4OS2
MW:302.459279537201
CID:291098
PubChem ID:4555529
Update Time:2025-04-19
Urea,1-(2-hydroxyethyl)-1,1'-ethylenebis[3-allyl-2-thio- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-hydroxyethyl)-3-prop-2-enyl-1-[2-(prop-2-enylcarbamothioylamino)ethyl]thiourea
- NSC-328465
- DTXSID70404218
- 20306-91-6
- NSC328465
- Urea,1-(2-hydroxyethyl)-1,1'-ethylenebis[3-allyl-2-thio- (8CI)
-
- Inchi: 1S/C12H22N4OS2/c1-3-5-13-11(18)14-7-8-16(9-10-17)12(19)15-6-4-2/h3-4,17H,1-2,5-10H2,(H,15,19)(H2,13,14,18)
- InChI Key: LRCZUURTYDWCAQ-UHFFFAOYSA-N
- SMILES: S=C(NCC=C)N(CCO)CCNC(NCC=C)=S
Computed Properties
- Exact Mass: 302.124
- Monoisotopic Mass: 302.124
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124A^2
- XLogP3: 0.5
Experimental Properties
- Density: 1.172
- Boiling Point: 433.9°Cat760mmHg
- Flash Point: 216.2°C
- Refractive Index: 1.595
- PSA: 123.74000
- LogP: 1.16400
Urea,1-(2-hydroxyethyl)-1,1'-ethylenebis[3-allyl-2-thio- (8CI) Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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